Cas no 108041-11-8 (1H-Indene-1,3(2H)-dione,2-(2,2-diphenylacetyl)-, 1-(2-cyclohexylidenehydrazone))

• Product Name: 1H-Indene-1,3(2H)-dione,2-(2,2-diphenylacetyl)-, 1-(2-cyclohexylidenehydrazone)
• CAS No: 108041-11-8
• MF: C₂₉H₂₆N₂O₂
• MW: 434.528947353363
• CID: 127785
• PubChem ID: 71312376
• Update Time: 2025-04-18

1H-Indene-1,3(2H)-dione,2-(2,2-diphenylacetyl)-, 1-(2-cyclohexylidenehydrazone) Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-1,3(2H)-dione,2-(2,2-diphenylacetyl)-, 1-(2-cyclohexylidenehydrazone)
• (3Z)-3-(cyclohexylidenehydrazinylidene)-2-(2,2-diphenylacetyl)inden-1-one
• Cyclohexanone, DAIH derivative
• 2-Diphenylacetyl-3-(cyclohexyl-hydrazono)indan-1-one
• (3Z)-3-(Cyclohexylidenehydrazinylidene)-2-(diphenylacetyl)-2,3-dihydro-1H-inden-1-one
• DTXSID10746780
• 108041-11-8

• Inchi： 1S/C29H26N2O2/c32-28-24-19-11-10-18-23(24)27(31-30-22-16-8-3-9-17-22)26(28)29(33)25(20-12-4-1-5-13-20)21-14-6-2-7-15-21/h1-2,4-7,10-15,18-19,25-26H,3,8-9,16-17H2/b31-27+
• InChI Key： CULXSTLNPHOSFZ-TVKQRKNISA-N
• SMILES： O=C(C(C1C=CC=CC=1)C1C=CC=CC=1)C1C(C2C=CC=CC=2/C/1=N\N=C1/CCCCC/1)=O

Computed Properties

• Exact Mass: 434.199428076g/mol
• Monoisotopic Mass: 434.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 747
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 7
• XLogP3: nothing
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• PSA: 58.86000
• LogP: 6.00950

1H-Indene-1,3(2H)-dione,2-(2,2-diphenylacetyl)-, 1-(2-cyclohexylidenehydrazone) Security Information

• Hazardous Material transportation number：UN2811 6.1/PG 3
• Hazard Category Code： 25-43-50/53
• Safety Instruction： 36/37-45-60-61
• Hazardous Material Identification：
• Risk Phrases：R25-43-50/53
• Safety Term：S36/37-45-60-61